Cas no 15990-45-1 (2-Nitro-1-phenylethanol)

• Product Name: 2-Nitro-1-phenylethanol
• CAS No: 15990-45-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 190489
• PubChem ID: 226830
• Update Time: 2025-10-28

2-Nitro-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-1-phenylethanol
• 2-NITRO-1-PHENYL-1-ETHANOL
• ALPHA-(NITROMETHYL)BENZYL ALCOHOL
• Benzenemethanol, a-(nitromethyl)-
• 1-Phenyl-2-nitroethan-1-ol
• 1-Phenyl-2-nitroethanol
• 2-hydroxy-2-phenyl-nitroethane
• 2-nitro-1-phenylethan-1-ol
• 2-Nitro-1-phenyl-ethanol
• 2-phenyl-1-nitro-2-ethanol
• 15990-45-1
• NSC 23616
• Oprea1_850872
• NSC-17692
• CS-0324257
• BB 0257172
• AS-0219
• NSC 17692
• NSC17692
• NSC23616
• SCHEMBL1348353
• FT-0680820
• NSC-23616
• MFCD00854219
• DTXSID00280623
• AKOS005071749
• G66488
• STK678201

• MDL： MFCD00854219
• Inchi： 1S/C8H9NO3/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2
• InChI Key： XUEWIQNQPBSCOR-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.254
• Boiling Point: 317.2°Cat760mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.564
• PSA: 66.05000
• LogP: 1.51990

2-Nitro-1-phenylethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Nitro-1-phenylethanol

2-Nitro-1-phenylethanol (CAS No: 15990-45-1)

2-Nitro-1-phenylethanol (CAS No: 15990-45-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug development, polymer synthesis, and advanced materials research. The molecule consists of a phenyl group attached to a nitro-substituted ethanol backbone, which imparts it with distinctive chemical and physical properties.

The chemical structure of 2-nitro-1-phenylethanol is defined by the presence of a nitro group (-NO₂) at the second position of the ethanol chain, with a phenyl group (-C₆H₅) attached to the first carbon. This arrangement creates a compound with both aromatic and aliphatic characteristics, making it highly reactive under certain conditions. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in the development of bioactive compounds.

Synthesis methods for 2-nitro-1-phenylethanol have evolved significantly over the past decade, driven by the demand for more efficient and environmentally friendly processes. Traditional methods involve nitration of phenethyl alcohol derivatives, but modern approaches now incorporate catalytic systems that enhance reaction selectivity and yield. For instance, researchers have explored the use of transition metal catalysts to facilitate the nitration process under milder conditions, reducing energy consumption and waste generation.

The application areas of 2-nitro-1-phenylethanol are diverse and expanding rapidly. In pharmaceuticals, it serves as a key intermediate in the synthesis of anti-inflammatory agents and neuroprotective drugs. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and catalysis. Additionally, recent advancements in polymer science have leveraged this compound as a building block for creating stimuli-responsive materials, which can change their properties in response to external stimuli such as temperature or pH.

One of the most promising developments involving 2-nitro-1-phenylethanol is its use in drug delivery systems. Researchers have demonstrated that this compound can be incorporated into nanoparticles to enhance drug solubility and bioavailability. A study published in *Nature Communications* revealed that when used as a stabilizing agent in polymeric nanoparticles, it significantly improved drug encapsulation efficiency and reduced toxicity profiles.

The latest research findings on 2-nitro-1-phenylethanol emphasize its potential in sustainable chemistry. Scientists have explored its role in bio-based polymer production, where it acts as a renewable resource for creating biodegradable materials. Furthermore, its application in green solvent systems has been investigated, offering alternatives to traditional solvents that are hazardous to the environment.

In terms of safety information, handling 2-nitro-1-phenylethanol requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential during synthesis and manipulation. Recent studies have also evaluated its environmental impact, suggesting that while it is biodegradable under certain conditions, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-nitro-1-phenylethanol (CAS No: 15990-45) stands out as a critical compound with multifaceted applications across various scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial processes.